Cas no 811867-14-8 (2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-)
![2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro- structure](https://www.kuujia.com/scimg/cas/811867-14-8x500.png)
811867-14-8 structure
Product name:2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-
2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-
- 2-[2-[2-(3-azidoprop-1-enyl)phenoxy]ethoxy]oxane
- 811867-14-8
- 2-{2-[2-(3-Azidoprop-1-en-1-yl)phenoxy]ethoxy}oxane
- DTXSID00840201
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- Inchi: InChI=1S/C16H21N3O3/c17-19-18-10-5-7-14-6-1-2-8-15(14)20-12-13-22-16-9-3-4-11-21-16/h1-2,5-8,16H,3-4,9-13H2
- InChI Key: MKYIZMZHJSJKRI-UHFFFAOYSA-N
- SMILES: C1CCOC(C1)OCCOC2=CC=CC=C2C=CCN=[N+]=[N-]
Computed Properties
- Exact Mass: 303.15829154g/mol
- Monoisotopic Mass: 303.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 42Ų
2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro- Related Literature
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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4. Book reviews
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
811867-14-8 (2H-Pyran, 2-[2-[2-[(1E)-3-azido-1-propenyl]phenoxy]ethoxy]tetrahydro-) Related Products
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